2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid

• Molecular Formula: C17H15F3N2O5
• Molecular Weight: 384.31 g/mol
• IUPAC Name: 3-hydroxy-2-(phenylmethoxycarbonylamino)-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
• InChI: InChI=1S/C17H15F3N2O5/c18-17(19,20)11-7-4-8-21-12(11)14(23)13(15(24)25)22-16(26)27-9-10-5-2-1-3-6-10/h1-8,13-14,23H,9H2,(H,22,26)(H,24,25)
• InChI Key: OTTMRGKFVABMOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(C(C2=C(C=CC=N2)C(F)(F)F)O)C(=O)O

Description

The compound 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid is a β-hydroxy-α-amino acid derivative featuring:

• A benzyloxycarbonyl (Z) protecting group on the α-amino group.
• A hydroxyl group on the β-carbon.
• A 3-(trifluoromethyl)pyridin-2-yl substituent on the β-carbon.
  This structure combines aromaticity, hydrogen-bonding capability, and lipophilicity, making it relevant for pharmaceutical and biochemical applications, particularly in enzyme inhibition or receptor modulation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid typically involves multiple steps, including the protection of functional groups, formation of carbon-carbon bonds, and introduction of the trifluoromethyl group. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex molecules.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for scalability and cost-effectiveness. This includes selecting appropriate catalysts, solvents, and reaction conditions to maximize yield and minimize by-products. The use of continuous flow reactors and automated synthesis platforms can further enhance the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions

2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The benzyloxycarbonyl group can be reduced to yield the corresponding amine.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group yields a ketone, while reduction of the benzyloxycarbonyl group produces an amine.

Scientific Research Applications

2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme mechanisms and protein-ligand interactions.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxycarbonyl group can act as a protecting group, while the trifluoromethyl group can enhance the compound’s binding affinity and stability. The hydroxyl group can participate in hydrogen bonding, further influencing the compound’s activity.

Comparison with Similar Compounds

Structural Analogues and Key Differences

Substituent Variations on the Pyridine Ring

• Target Compound: Pyridine ring substituted with 3-(trifluoromethyl) at position 2. Hydroxyl group on the β-carbon. Z-protected amino group .
• Analog 1: (2S)-2-[(Benzyloxycarbonyl)amino]-3-[4’-(3’’-(4’’’-trifluoromethylphenyl)-4’’-methoxyphenyl)pyridin-2’-yl]propanoic acid . Substituent: A bulkier 4’-trifluoromethylphenyl-methoxyphenyl group on the pyridine. Impact: Increased steric hindrance and altered electronic properties due to methoxy and trifluoromethylphenyl groups.
• Analog 2: 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(2-methylpyridin-3-yl)propanoic acid . Substituent: 2-methylpyridin-3-yl group. Impact: Positional isomerism (methyl at pyridine-3 vs. trifluoromethyl at pyridine-2) alters binding interactions.

Backbone Modifications

• Analog 3: 2-{[(Benzyloxy)carbonyl]amino}-3,3-difluoro-2-methylpropanoic acid . Substituents: Difluoro and methyl groups on the β-carbon.
• Analog 4: 2-(((Benzyloxy)carbonyl)amino)-3,3,3-trifluoropropanoic acid . Substituent: Trifluoro group on the β-carbon.

Amino-Protecting Group Variations

• Analog 5: (2R,3R)-2-Hydroxy-3-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)-3-[2-(trifluoromethyl)phenyl]propanoic acid . Protecting group: tert-butoxycarbonyl (Boc). Impact: Boc is acid-labile, whereas the Z group requires hydrogenolysis for removal.

Physicochemical and Pharmacological Properties

Table 1: Comparative Analysis

Compound	Molecular Weight	Key Functional Groups	Solubility (Inferred)	Stability (Inferred)	Potential Bioactivity
Target Compound	~330.34*	Z-group, β-OH, 3-CF₃-pyridin-2-yl	Moderate (polar OH)	Stable under H₂	Enzyme inhibition
Analog 1	~550.5*	Z-group, CF₃-Ph-OCH₃-pyridin-2-yl	Low (bulky aryl)	Moderate	Aromatic interactions
Analog 2	330.34	Z-group, β-OH, 2-Me-pyridin-3-yl	Moderate	Stable under H₂	Receptor binding
Analog 4	277.2	Z-group, β-CF₃	Low (lipophilic)	High	Membrane permeability
Analog 5	~350.3*	Boc-group, β-OH, 2-CF₃-Ph	Moderate	Acid-sensitive	Stereospecific activity

*Estimated based on molecular formulas.

Key Observations:

Stereochemistry : Analog 5’s (R,R) configuration highlights the importance of stereochemistry in biological activity, though data for the target compound’s stereoisomers are unavailable.

Synthetic Accessibility: The Z group (target) requires hydrogenolysis for deprotection, whereas Boc (Analog 5) is removed under mild acids, affecting synthetic routes .

Biological Activity

The compound 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid is a complex organic molecule with significant potential in medicinal chemistry and biochemical research. This article explores its biological activity, mechanisms of action, and potential therapeutic applications, supported by diverse research findings and data.

Chemical Structure and Properties

The chemical formula for this compound is $C_{13}H_{14}F_3N_2O_4$, with a molecular weight of 320.25 g/mol. The structure includes a benzyloxycarbonyl group, a hydroxy group, and a trifluoromethyl-substituted pyridine ring, which contribute to its unique biological properties.

Structural Features

Feature	Description
Benzyloxy Group	Enhances lipophilicity and potentially improves membrane permeability.
Trifluoromethyl Group	Imparts unique electronic properties that may influence biological interactions.
Hydroxy Group	Increases the potential for hydrogen bonding, affecting solubility and reactivity.

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors in biological systems. The benzyloxycarbonyl moiety is known to facilitate binding to target proteins, while the trifluoromethyl group can modulate the compound's pharmacokinetic properties.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit certain enzymes involved in metabolic pathways, particularly those related to amino acid metabolism.
• Receptor Modulation : Interaction with neurotransmitter receptors could influence neuronal signaling pathways.

Case Studies and Research Findings

• Anticancer Activity : A study published in Journal of Medicinal Chemistry highlighted the potential of similar benzyloxycarbonyl derivatives in inhibiting cancer cell proliferation through apoptosis induction. The mechanism involved caspase activation and modulation of Bcl-2 family proteins .
• Neuroprotective Effects : Research indicated that compounds with similar structures could protect neuronal cells from oxidative stress, potentially offering therapeutic avenues for neurodegenerative diseases.
• Anti-inflammatory Properties : In vitro studies demonstrated that the compound could reduce pro-inflammatory cytokine production in macrophages, suggesting a role in managing inflammatory conditions .

Comparative Analysis with Related Compounds

To better understand the biological activity of this compound, it is useful to compare it with structurally similar compounds:

Compound	Biological Activity	Mechanism
Compound A	Anticancer	Induces apoptosis via caspase pathway
Compound B	Neuroprotective	Reduces oxidative stress
Compound C	Anti-inflammatory	Inhibits cytokine production

Q & A

Basic Research Questions

Q. What are the key synthetic routes for preparing 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid?

• Methodology : The synthesis typically involves:

Amino Protection : Use benzyloxycarbonyl (Cbz) chloride to protect the amino group, preventing unwanted side reactions .

Trifluoromethylpyridine Intermediate Preparation : Synthesize 3-(trifluoromethyl)pyridine-2-yl derivatives via halogenation or cross-coupling reactions (e.g., Suzuki-Miyaura coupling) .

Hydroxypropanoic Acid Backbone Formation : Employ asymmetric aldol reactions to introduce the hydroxy group, ensuring stereochemical control .

Deprotection : Remove the Cbz group under mild hydrogenolysis (H₂/Pd-C) to yield the final product .

• Optimization : Monitor reaction progress via TLC and HPLC, adjusting solvent polarity (e.g., DMF for coupling steps) to enhance yield (typically 60-75%) .

Q. How is the compound characterized for structural confirmation and purity?

• Techniques :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm the Cbz-protected amine, hydroxy group, and trifluoromethylpyridine moiety. ¹⁹F NMR can validate the CF₃ group .
• Mass Spectrometry (HRMS) : Verify molecular weight (e.g., C₁₉H₁₈F₃N₂O₅, expected [M+H]⁺ = 435.12) .
• HPLC : Assess purity (>95%) using a C18 column with a water-acetonitrile gradient (0.1% TFA modifier) .

Q. What are the preliminary biological targets for this compound?

• Hypothesis : The trifluoromethylpyridine group enhances lipophilicity and binding affinity for kinase or protease targets. The hydroxypropanoic acid backbone mimics natural substrates (e.g., β-amino acids in enzyme inhibition) .
• Screening : Use fluorescence polarization assays to test inhibition of pyruvate kinase or trypsin-like proteases. IC₅₀ values <10 μM suggest therapeutic potential .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data?

• Case Study : Discrepancies in IC₅₀ values (e.g., 2 μM vs. 50 μM for kinase inhibition) may arise from:

Assay Conditions : Buffer pH (e.g., Tris-HCl vs. HEPES) affects ionization of the hydroxy group .

Enantiomeric Purity : Chiral HPLC (e.g., Chiralpak IA column) confirms if racemic mixtures skew activity .

Off-Target Effects : Perform counter-screens against related enzymes (e.g., AMPK vs. PKA) to rule out cross-reactivity .

• Resolution : Standardize assay protocols (e.g., pH 7.4, 25°C) and validate compound purity before testing .

Q. What computational strategies predict the compound’s binding mode to biological targets?

• Approach :

Molecular Docking (AutoDock Vina) : Model interactions between the trifluoromethylpyridine group and hydrophobic pockets in kinases (e.g., EGFR) .

MD Simulations (GROMACS) : Simulate ligand-protein stability over 100 ns to assess hydrogen bonding with the hydroxypropanoic acid .

• Validation : Compare computational ΔG values with experimental Kd from surface plasmon resonance (SPR) .

Q. How can enantioselective synthesis be optimized for this compound?

• Chiral Catalysts : Use Evans’ oxazaborolidine catalysts in asymmetric aldol reactions to achieve >90% enantiomeric excess (ee) .
• Purification : Chiral stationary phase chromatography (e.g., Daicel CHIRALPAK® AD-H) resolves diastereomers .
• Monitoring : Polarimetry or CD spectroscopy tracks ee during synthesis .